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Compound of Interest

Compound Name: IT-143B

Cat. No.: B15564318

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available experimental data for IT-143B,
a rare piericidin-class antibiotic. While a direct comparison of experimental results across
different laboratories is challenging due to the limited public availability of research on this
compound, this document summarizes the existing data to facilitate a foundational
understanding for researchers and professionals in drug development.

Introduction to IT-143B

IT-143B is a naturally occurring compound isolated from a Streptomyces species.[1] It belongs
to the piericidin family of antibiotics, which are known for their biological activities.[2] The initial
discovery and characterization of IT-143B were reported by Taiho Pharmaceuticals in 1996.[1]
Structurally, it features a substituted pyridine ring linked to a long, polyketide-derived side
chain.[2] The limited availability of IT-143B has, to date, restricted extensive pharmacological
investigation, resulting in a scarcity of published studies.[1]

Reproducibility of IT-143B Experimental Results

A critical aspect of preclinical research is the reproducibility of experimental findings across
different laboratories. However, for IT-143B, the publicly accessible data is currently insufficient
to perform a robust cross-lab comparison. The information available originates primarily from
the initial discovery and characterization studies.
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Below is a summary of the reported biological activities of IT-143B. It is important to note that
these values are from a single source and await independent verification from other research

groups.
Biological Activity Organism/Cell Line Reported Potency
Antifungal Aspergillus fumigatus 25 pg/mi
Antibacterial Micrococcus luteus 3.13 pg/ml
Antitumor KB Carcinoma Cells 1.5 pg/ml

Data sourced from BenchChem's technical guide.[2]

Detailed Experimental Protocols

The following sections detail the methodologies that have been described for the isolation and
characterization of IT-143B.

Isolation and Purification

The process for obtaining pure IT-143B involves a multi-step extraction and chromatographic
procedure from the fermentation broth of the producing Streptomyces strain.
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Fermentation & Extraction
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Caption: Proposed inhibitory action of IT-143B on Complex I.
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This guide will be updated as more research on IT-143B becomes publicly available.
Researchers are encouraged to publish their findings to contribute to a more complete
understanding of this compound's properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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